Cas no 1286706-18-0 (1-(2,3-dihydro-1H-indol-1-yl)-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 1286706-18-0
• MF: C₂₄H₂₆N₄O₃
• MW: 418.488245487213
• CID: 5843239
• PubChem ID: 52905999
• Update Time: 2025-06-13

1-(2,3-dihydro-1H-indol-1-yl)-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydroindol-1-yl)-2-[4-(3-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]ethanone
• 1-(2,3-dihydro-1H-indol-1-yl)-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]ethan-1-one
• AKOS024486472
• F3407-4669
• VU0627204-1
• 1286706-18-0
• 1-(indolin-1-yl)-2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)ethanone

• Inchi： 1S/C24H26N4O3/c1-30-20-7-4-6-19(15-20)21-16-27(25-24(21)26-11-13-31-14-12-26)17-23(29)28-10-9-18-5-2-3-8-22(18)28/h2-8,15-16H,9-14,17H2,1H3
• InChI Key： BUSLLRWIJUGAPH-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CC1)CN1C=C(C2=CC=CC(OC)=C2)C(N2CCOCC2)=N1

Computed Properties

• Exact Mass: 418.20049070g/mol
• Monoisotopic Mass: 418.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]ethan-1-one

Introduction to 1-(2,3-dihydro-1H-indol-1-yl)-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]ethan-1-one (CAS No. 1286706-18-0)

1-(2,3-dihydro-1H-indol-1-yl)-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its potential biological activities. This compound, identified by its CAS number 1286706-18-0, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The intricate scaffold of this molecule, featuring a combination of indole, pyrazole, and morpholine moieties, suggests a multifaceted interaction with biological targets, which makes it an intriguing subject for detailed investigation.

The molecular structure of 1-(2,3-dihydro-1H-indol-1-yl)-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]ethan-1-one is characterized by its rich heterocyclic framework. The indole ring, known for its presence in numerous bioactive natural products and pharmacologically relevant compounds, serves as a key pharmacophore. This moiety is often associated with various biological functions, including modulation of neurotransmitter systems and immune responses. The pyrazole ring, another prominent feature in the structure, is frequently incorporated into drug candidates due to its ability to engage in hydrogen bonding interactions and its role in stabilizing molecular conformations.

The presence of the morpholin-4-yl group further enhances the complexity and potential bioactivity of this compound. Morpholine derivatives are well-documented in medicinal chemistry for their versatility in drug design. They can contribute to the solubility and metabolic stability of molecules while also serving as hinges or linkers that facilitate binding to specific protein targets. The 3-methoxyphenyl substituent adds another layer of functional diversity, potentially influencing both the electronic properties and the interactions with biological receptors.

Recent advancements in computational chemistry and drug discovery methodologies have enabled researchers to explore the pharmacological potential of complex molecules like 1-(2,3-dihydro-1H-indol-1-yl)-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-y]ethanone (CAS No. 1286706-18-0) with greater efficiency. Molecular docking studies have suggested that this compound may interact with a variety of targets relevant to human health. For instance, preliminary simulations indicate potential binding affinity to enzymes involved in inflammatory pathways and receptors associated with central nervous system disorders.

In the realm of medicinal chemistry, the synthesis of such intricate molecules is a testament to the progress made in synthetic methodologies. The multi-step synthesis of CAS No. 1286706-18-0 involves strategic functional group transformations and precise regioselective reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired heterocyclic core. These synthetic approaches not only highlight the ingenuity of modern organic synthesis but also pave the way for the preparation of analogues with tailored properties.

The exploration of biological activity often begins within vitro assays designed to assess interaction with specific targets. Initial screening results for 1-(2,3-dihydro - 1H-indol - 1 - yl) - 2-[4-(3 - methoxyphenyl) - 3 - (morpholin - 4 - yl) - 1H-pyrazol - 1 - yl]ethan - 1 - one (CAS No. 1286706 - 18 - 0) have shown promising trends in certain therapeutic areas. Notably, there has been evidence suggesting inhibitory effects on enzymes that play a role in metabolic disorders. Additionally, preliminary data hint at potential modulation of signaling pathways implicated in neurodegenerative diseases.

The indole moiety within this compound is particularly noteworthy due to its extensive history in drug development. Many successful drugs on the market today contain indole or derivatives thereof as key structural components. This motif's ability to engage with various biological systems makes it a valuable component in designing novel therapeutics. The specific arrangement of atoms within CAS No. 1286706 - 18 - 0 may contribute to unique interactions that distinguish it from other indole-based compounds.

As research progresses, the integration of interdisciplinary approaches will be crucial for unlocking the full potential of molecules like (CAS No:1286706_18_0) . Collaboration between synthetic chemists, biochemists, and computational scientists will enable more comprehensive understanding and optimization of their pharmacological profiles. High-throughput screening techniques combined with advanced analytical methods will further refine our knowledge of their biological effects.

The morpholine substituent at position three on the pyrazole ring adds an interesting dimension to this molecule's structure-function relationship . Morpholine derivatives are known for their ability enhance solubility while maintaining metabolic stability , which are critical factors for drug candidates intended for systemic administration . This feature alone makes (CAS No:1286706_18_0) an attractive candidate for further development into a lead compound or intermediate for more complex derivatives .

Recent studies have also highlighted the importance role played by stereochemistry in determining biological activity . The precise three-dimensional arrangement atoms within complex molecules like this one can significantly influence how they interact with biological targets . Therefore , future research should include detailed structural analysis using techniques such as X-ray crystallography or NMR spectroscopy , which will provide insights into conformational preferences binding modes , respectively .

The methoxy group attached phenyl ring introduces electronic effects that can modulate reactivity throughout entire molecule . Electron-withdrawing groups like methoxy tend increase acidity certain positions while simultaneously altering electronic distribution across aromatic systems . These subtle changes might enhance binding affinity selectivity against desired biological targets , making them particularly valuable starting points when designing new drugs based upon existing scaffolds .

Given current trends toward personalized medicine , understanding how individual variations respond different treatments becomes increasingly important . Genetic polymorphisms could affect metabolism excretion these compounds , so future clinical trials should consider population-based differences when evaluating efficacy safety profiles . Such considerations will ensure broader applicability across diverse patient populations worldwide , ultimately bringing benefits society faster better ways than ever before possible today!